N-1,3-benzothiazol-2-yl-2-{[5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[[5-[(1-methylpyrrol-2-yl)methyl]-4-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H24N6OS2/c1-30-14-7-10-19(30)16-22-28-29-25(31(22)15-13-18-8-3-2-4-9-18)33-17-23(32)27-24-26-20-11-5-6-12-21(20)34-24/h2-12,14H,13,15-17H2,1H3,(H,26,27,32)
• InChI Key: MBRDGFOICWUHEA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CC2=NN=C(N2CCC3=CC=CC=C3)SCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C25H24N6OS2
• Molecular Weight: 488.6 g/mol

Description

N-1,3-benzothiazol-2-yl-2-{[5-[(1-methyl-1H-pyrrol-2-yl)methyl]-4-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C25H24N6OS2 and its molecular weight is 488.63. The purity is usually 95%.
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Scientific Research Applications

Chemical and Biological Properties of Benzothiazole Derivatives

Benzothiazole derivatives are a class of compounds known for their wide range of biological activities. These activities stem from the unique chemical structure of benzothiazole, which enables interaction with various biological targets. Benzothiazole and its derivatives exhibit antimicrobial, antiviral, anticancer, and anti-inflammatory properties, making them valuable in medicinal chemistry and drug development (Bhat & Belagali, 2020). Their versatility also extends to applications in chemical sensors and as ligands in coordination chemistry, highlighting their significance beyond pharmaceuticals (Boča, Jameson, & Linert, 2011).

Structural Activity Relationship (SAR)

The efficacy and specificity of benzothiazole derivatives in biological applications can often be attributed to their structural activity relationship. Modifications to the benzothiazole core or its substituents can dramatically alter biological activity, enabling the design of compounds with targeted therapeutic actions. This adaptability has led to the development of benzothiazole-based drugs with minimized side effects and enhanced activity across a range of therapeutic areas, including cancer, microbial infections, and neurological disorders (Keri, Patil, Patil, & Budagumpi, 2015).

Applications in Medicinal Chemistry

The benzothiazole moiety is central to many pharmacologically active compounds, including those with antitumor, antiviral, and antimicrobial effects. The structural versatility of benzothiazole derivatives allows for the development of new therapeutic agents with optimized pharmacokinetic and pharmacodynamic profiles. Research efforts continue to explore the medicinal potential of these compounds, with ongoing studies into their mechanisms of action, therapeutic efficacy, and safety profiles (Ahmed, Yellamelli Valli Venkata, Mohammed, Sultana, & Methuku, 2012).